Cas no 832090-51-4 (5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-)

5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl- structure
832090-51-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-
CAS No:832090-51-4
MF:C14H14N2O2
MW:242.273163318634
CID:676674
PubChem ID:58781571
Update Time:2025-04-19

5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 4-ethyl-6-methyl-2-phenyl-
    • 4-ethyl-6-methyl-2-phenylpyrimidine-5-carboxylic acid
    • 832090-51-4
    • SCHEMBL5509874
    • DTXSID30730020
    • Inchi: 1S/C14H14N2O2/c1-3-11-12(14(17)18)9(2)15-13(16-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,17,18)
    • InChI Key: QWASYASUZHZZGM-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)N=C(C2C=CC=CC=2)N=C1CC)=O

Computed Properties

  • Exact Mass: 242.105527694g/mol
  • Monoisotopic Mass: 242.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.1Ų
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